Cas no 100517-53-1 (3-Hydroxyquinoline-4-carbonitrile)

3-Hydroxyquinoline-4-carbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with a hydroxyl group at the 3-position and a cyano group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing cyano group and hydroxyl functionality enhance its utility in nucleophilic substitution and condensation reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its versatility in forming fused heterocycles or serving as a precursor for functionalized quinolines underscores its importance in medicinal chemistry and material science applications.

3-Hydroxyquinoline-4-carbonitrile structure

100517-53-1 structure

Product Name:3-Hydroxyquinoline-4-carbonitrile

CAS No:100517-53-1

MF:C₁₀H₆N₂O

MW:170.16744184494

MDL:MFCD18415946

CID:1126011

PubChem ID:97290201

Update Time:2025-06-07

3-Hydroxyquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-4-quinolinecarbonitrile
- Carbamic acid, (3-hydroxyphenyl)-, (4-nitrophenyl)methyl ester
- (3-hydroxyphenyl)carbamic acid 4-nitrobenzyl ester
- CTK3D0779
- 3-hydroxycarbanilic acid p-nitrobenzyl ester
- 3-hydroxy-quinoline-4-carbonitrile
- 3-Hydroxy-chinolin-4-carbonitril
- Carbamic acid, (3-hydroxyphenyl)-, (4-nitrophenyl)methyl ester; (3-hydroxyphenyl)carbamic acid 4-nitrobenzyl ester; CTK3D0779; 3-hydroxycarbanilic acid p-nitrobenzyl ester; 3-hydroxy-quinoline-4-carbonitrile; 3-Hydroxy-chinolin-4-carbonitril;
- 3-hydroxyquinoline-4-carbonitrile
- DS-014251
- 100517-53-1
- AKOS027253231
- CS-0439738
- MFCD18415946
- PS-11559
- SB68134
- 3-Hydroxyquinoline-4-carbonitrile
- MDL： MFCD18415946
- Inchi： 1S/C10H6N2O/c11-5-8-7-3-1-2-4-9(7)12-6-10(8)13/h1-4,6,13H
- InChI Key： HCVZROBIXCHBQQ-UHFFFAOYSA-N
- SMILES： OC1=CN=C2C=CC=CC2=C1C#N

Computed Properties

Exact Mass: 170.048012819g/mol
Monoisotopic Mass: 170.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 56.9Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 302.2±27.0 °C at 760 mmHg
Flash Point: 136.5±23.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Hydroxyquinoline-4-carbonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Hydroxyquinoline-4-carbonitrile Pricemore >>

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